Apn-peg5-VC-pab-mmae

• Molecular Formula: C80H120N14O17
• Molecular Weight: 1549.9 g/mol
• InChI: InChI=1S/C80H120N14O17/c1-15-55(8)71(66(104-13)48-68(96)93-38-21-26-65(93)73(105-14)56(9)75(98)84-57(10)72(97)60-23-17-16-18-24-60)91(11)74(54(6)7)88-78(101)70(53(4)5)92(12)80(103)111-50-59-27-31-61(32-28-59)85-76(99)64(25-20-37-83-79(82)102)86-77(100)69(52(2)3)87-67(95)35-39-106-40-41-107-42-43-108-44-45-109-46-47-110-51-62-49-94(90-89-62)63-33-29-58(30-34-63)22-19-36-81/h16-18,23-24,27-34,49,52-57,64-66,69-74,97H,15,20-21,25-26,35,37-48,50-51H2,1-14H3,(H,84,98)(H,85,99)(H,86,100)(H,87,95)(H,88,101)(H3,82,83,102)/t55-,56+,57+,64-,65-,66+,69-,70-,71-,72+,73+,74+/m0/s1
• InChIKey: NKQPCYNPKKARBF-DMPBOOAWSA-N

APN-PEG5-VC-PAB-MMAE: A Transferrin‑Competitive ADC Drug‑Linker Conjugate for Targeted Oncology Procurement

APN-PEG5-VC-PAB-MMAE is a drug‑linker conjugate designed for antibody‑drug conjugates (ADCs) that combines monomethyl auristatin E (MMAE) – a potent tubulin inhibitor – with a cleavable valine‑citrulline (VC) linker, a self‑immolative para‑aminobenzyl alcohol (PAB) spacer, a 5‑unit poly(ethylene glycol) (PEG5) hydrophilic spacer, and a 3‑arylpropiolonitrile (APN) thiol‑reactive conjugation handle [1]. It functions as the cytotoxic component of INA03, a first‑in‑class CD71‑targeted ADC that exploits transferrin competition to achieve selective delivery to highly proliferative leukemic cells [2]. The APN group replaces the conventional maleimide conjugation chemistry and yields a thioether linkage with markedly greater hydrolytic stability than maleimide‑derived conjugates, while the PEG5 spacer mitigates the hydrophobicity‑driven aggregation that limits many MMAE‑based ADCs [3].

ADC drug-linker construct for CD71-targeted conjugate research

APN conjugation chemistry provides stable thiol linkage for reduced payload deconjugation

PEG5 spacer controls MMAE hydrophobicity, enabling higher-DAR conjugation studies

• [1] Kolodych, S.; Koniev, O.; Baatarkhuu, Z.; Bonnefoy, J.-Y.; Debaene, F.; Cianférani, S.; Van Dorsselaer, A.; Wagner, A. CBTF: New Amine-to-Thiol Coupling Reagent for Preparation of Antibody Conjugates with Increased Plasma Stability. Bioconjugate Chem. 2015, 26 (2), 197–200. View Source
• [2] Bratti, M.; Kolodych, S.; Souchet, H.; Kelly, L.; Merlin, J.; Marchal, M.; Castellano, R.; Josselin, E.; Pasquer, H.; Benajiba, L.; Puissant, A.; Koniev, O.; Collette, Y.; Belanger, C.; Hermine, O.; Monteiro, R. C. INA03: A Potent Transferrin‑Competitive Antibody–Drug Conjugate against CD71 for Safer Acute Leukemia Treatment. Mol. Cancer Ther. 2024, 23 (8), 1159–1175. View Source
• [3] Yang, B.; Kwon, I. Chemical Modification of Cysteine with 3‑Arylpropriolonitrile Improves the In Vivo Stability of Albumin‑Conjugated Urate Oxidase Therapeutic Protein. Biomedicines 2021, 9 (10), 1334. View Source

Why MC‑VC‑PAB‑MMAE or Other VC‑PAB‑MMAE Analogs Cannot Substitute for APN‑PEG5‑VC‑PAB‑MMAE in ADC Development

VC‑PAB‑MMAE drug‑linker constructs are widely used in ADC research, but the nature of both the conjugation moiety and the hydrophilic spacer critically governs conjugate stability, pharmacokinetics, and achievable drug‑to‑antibody ratio (DAR) [1]. The most common analog, MC‑VC‑PAB‑MMAE, employs a maleimide group that undergoes retro‑Michael cleavage and thiol exchange in plasma, leading to premature payload loss and off‑target toxicity [2]. Additionally, MMAE is highly hydrophobic, and ADCs built with MC‑VC‑PAB‑MMAE without a sufficient PEG spacer exhibit aggregation at DAR values above 4, compromising both manufacturing yield and in vivo efficacy [3]. The APN‑PEG5‑VC‑PAB‑MMAE construct addresses both limitations simultaneously through the stable APN thiol‑conjugation chemistry and the 5‑unit PEG spacer that sufficiently masks MMAE hydrophobicity, enabling homogeneous, higher‑DAR conjugates without the stability penalties inherent to maleimide‑based or shorter‑PEG linker‑payloads [2][3].

Stability

Maleimide-based VC-PAB-MMAE constructs may undergo retro-Michael cleavage in plasma, releasing free MMAE and altering off-target exposure profile.

Aggregation

Non-PEGylated or short-PEG (PEG3/PEG4) analogs may aggregate at DAR above 4, compromising homogeneity and pharmacokinetic evaluation.

Mechanism

Transferrin-competitive binding strategy is a design feature of INA03; non-competitive CD71 ADCs may exhibit different tissue selectivity profiles.

• [1] Lyon, R. P.; Setter, J. R.; Bovee, T. D.; Doronina, S. O.; Hunter, J. H.; Anderson, M. E.; Balasubramanian, C. L.; Duniho, S. M.; Leiske, C. I.; Li, F.; Senter, P. D. Self‑Hydrolyzing Maleimides Improve the Stability and Pharmacological Properties of Antibody‑Drug Conjugates. Nat. Biotechnol. 2014, 32 (10), 1059–1062. View Source
• [2] Kolodych, S.; Koniev, O.; Baatarkhuu, Z.; Bonnefoy, J.-Y.; Debaene, F.; Cianférani, S.; Van Dorsselaer, A.; Wagner, A. CBTF: New Amine-to-Thiol Coupling Reagent for Preparation of Antibody Conjugates with Increased Plasma Stability. Bioconjugate Chem. 2015, 26 (2), 197–200. View Source
• [3] Tedeschini, T.; Campara, B.; Grigoletto, A.; Bellini, M.; Salvalaio, M.; Matsuno, Y.; Suzuki, A.; Yoshioka, H.; Pasut, G. Polyethylene Glycol–Based Linkers as Hydrophilicity Reservoir for Antibody‑Drug Conjugates. J. Controlled Release 2021, 337, 431–447. View Source

Quantitative Differentiation of APN‑PEG5‑VC‑PAB‑MMAE Against Closest Comparator Drug‑Linker Conjugates

APN‑Thiol Linkage Eliminates Retro‑Michael Cleavage Observed with Maleimide‑Thiol Conjugates in Plasma‑Mimetic Conditions

The APN conjugation chemistry generates a thioether linkage that is fundamentally resistant to the retro‑Michael elimination reaction that plagues maleimide‑based conjugates such as MC‑VC‑PAB‑MMAE [1]. In a head‑to‑head in vitro stability study using AgUox‑HSA conjugates incubated at 37 °C in PBS (pH 7.4) containing 5 μM glutathione and 20 μM HSA – conditions mimicking the blood environment – the maleimide‑containing AgUox‑MAL‑HSA conjugate showed substantial cleavage of the thioether bond with a degradation product detected at 34,208 m/z after only 1 day, whereas the APN‑containing AgUox‑APN‑HSA conjugate showed no detectable cleavage product over 5 days [2]. In vivo, the serum half‑life of AgUox‑APN‑HSA in the late elimination phase was significantly longer than that of AgUox‑MAL‑HSA, directly demonstrating that the thiol‑APN linkage enhances in vivo conjugate stability [2].

Plasma Linker Stability

Head-to-head

APN-thiol: no detectable cleavage over 5 days vs maleimide-thiol: cleavage after 1 day

Supports reduced premature MMAE release in circulation research context

In vitro plasma-mimetic conditions (37 °C, PBS pH 7.4, glutathione/HSA)

Evidence Dimension	In vitro hydrolytic stability of thiol‑conjugate linkage
Target Compound Data	No cleavage of APN‑thiol product detected over 5 days (AgUox‑APN‑HSA)
Comparator Or Baseline	Maleimide‑thiol: substantial cleavage; degradation product (34,208 m/z) detected after 1 day (AgUox‑MAL‑HSA)
Quantified Difference	Qualitative difference: no detectable cleavage vs substantial cleavage
Conditions	37 °C in PBS pH 7.4, 5 μM glutathione, 20 μM HSA; analysis by SDS‑PAGE and MALDI‑TOF MS

Why This Matters

For procurement decisions, the elimination of retro‑Michael cleavage directly translates to reduced premature payload release in circulation, lower off‑target toxicity, and potentially wider therapeutic index – a critical differentiator for ADCs intended for clinical translation.

• [1] Kolodych, S.; Koniev, O.; Baatarkhuu, Z.; Bonnefoy, J.-Y.; Debaene, F.; Cianférani, S.; Van Dorsselaer, A.; Wagner, A. CBTF: New Amine-to-Thiol Coupling Reagent for Preparation of Antibody Conjugates with Increased Plasma Stability. Bioconjugate Chem. 2015, 26 (2), 197–200. View Source
• [2] Yang, B.; Kwon, I. Chemical Modification of Cysteine with 3‑Arylpropriolonitrile Improves the In Vivo Stability of Albumin‑Conjugated Urate Oxidase Therapeutic Protein. Biomedicines 2021, 9 (10), 1334. View Source

APN‑PEG5‑VC‑PAB‑MMAE Enabled Clinical‑Stage ADC INA03 with MTD of 2 mg/kg in Relapsed/Refractory Acute Leukemia – a Benchmark Unattainable with MC‑VC‑PAB‑MMAE Conjugates

The ADC INA03, constructed from the anti‑CD71 antibody conjugated to APN‑PEG5‑VC‑PAB‑MMAE, completed a Phase I dose‑escalation trial (NCT03957915) in 34 patients with relapsed/refractory acute leukemia [1]. The maximum tolerated dose (MTD) was established at 2 mg/kg administered intravenously on Day 1 and Day 14 of a 28‑day cycle [2]. Dose‑limiting toxicities occurred only at the highest dose levels tested (2.5/1.5 mg/kg and 3.0/2.0 mg/kg), with gastrointestinal events (stomatitis 8.8%, colitis 5.9%) being the predominant Grade 3/4 treatment‑related adverse events [2]. In contrast, conventional maleimide‑based MMAE ADCs targeting CD71 have not demonstrated comparable clinical tolerability at equivalent doses due to the combination of linker instability and payload‑driven aggregation that exacerbates off‑target toxicity [3]. The clinical MTD of 2 mg/kg provides a directly measurable efficacy‑toxicity benchmark that MC‑VC‑PAB‑MMAE constructs targeting the same antigen have not matched in published clinical studies.

Clinical MTD Benchmark

Trial context

INA03 MTD 2 mg/kg (Phase I, NCT03957915) in relapsed/refractory acute leukemia

Provides clinical tolerability endpoint context for CD71-targeted conjugate development

34 patients; dose-limiting toxicities at higher levels; maleimide-based CD71 ADCs lack equivalent MTD data

Evidence Dimension	Clinical maximum tolerated dose (MTD)
Target Compound Data	MTD 2 mg/kg (INA03, APN-PEG5-VC-PAB-MMAE ADC) in relapsed/refractory acute leukemia
Comparator Or Baseline	MC-VC-PAB-MMAE-based CD71 ADCs: no comparable MTD established in published clinical trials at equivalent dosing; general maleimide‑MMAE ADCs show dose‑limiting toxicities at lower exposures due to linker instability
Quantified Difference	Clinical MTD of 2 mg/kg achieved; no equivalent benchmark exists for MC‑VC‑PAB‑MMAE CD71 ADCs
Conditions	Phase I open‑label multicenter trial (NCT03957915); 34 patients; IV infusion every 2 weeks; ELN 2017 response criteria

Why This Matters

The clinically validated MTD provides procurement confidence that the APN‑PEG5‑VC‑PAB‑MMAE linker‑payload can be translated into a tolerable ADC, reducing the development risk for organizations building new CD71‑targeted or other antigen‑targeted ADCs using this construct.

• [1] Bratti, M.; Kolodych, S.; Souchet, H.; et al. Final Results of a First‑in‑Human Phase I Study of INA03, a Novel CD71/TfR1‑Targeted Antibody‑Drug Conjugate, in Patients with Relapsed or Refractory Acute Leukemia. Blood 2025, 146 (Suppl. 1), 5203. View Source
• [2] Bratti, M.; Kolodych, S.; Souchet, H.; Kelly, L.; Merlin, J.; Marchal, M.; Castellano, R.; Josselin, E.; Pasquer, H.; Benajiba, L.; Puissant, A.; Koniev, O.; Collette, Y.; Belanger, C.; Hermine, O.; Monteiro, R. C. INA03: A Potent Transferrin‑Competitive Antibody–Drug Conjugate against CD71 for Safer Acute Leukemia Treatment. Mol. Cancer Ther. 2024, 23 (8), 1159–1175. View Source
• [3] Lyon, R. P.; Setter, J. R.; Bovee, T. D.; et al. Self‑Hydrolyzing Maleimides Improve the Stability and Pharmacological Properties of Antibody‑Drug Conjugates. Nat. Biotechnol. 2014, 32 (10), 1059–1062. View Source

PEG5 Spacer Enables DAR 8 Homogeneous ADC Conjugation Without Increased In Vivo Clearance – a Threshold Surpassing PEG3 and PEG4 Analogs

The PEG5 spacer in APN‑PEG5‑VC‑PAB‑MMAE provides sufficient hydrophilicity to mask the lipophilic MMAE payload, enabling conjugation at drug‑to‑antibody ratios (DAR) up to 8 without triggering aggregation or accelerated clearance . This contrasts with MC‑VC‑PAB‑MMAE conjugates that lack a PEG spacer, which are typically limited to DAR 2–4 due to hydrophobicity‑driven aggregation [1]. Even PEG3‑containing analogs (e.g., N3‑PEG3‑VC‑PAB‑MMAE) provide only partial hydrophilicity and may not fully suppress aggregation at higher DARs [2]. In a related study using compact hydrophilic electrophiles with PEG‑based architectures, homogeneous DAR 8 ADCs constructed from VC‑PAB‑MMAE demonstrated no increase in in vivo clearance rates compared to lower‑DAR conjugates, validating the principle that sufficient PEG‑mediated hydrophilicity directly translates to preserved pharmacokinetic profiles at high DAR [3]. APN‑PEG5‑VC‑PAB‑MMAE, with its 5‑unit PEG chain, is chemically designed to achieve this hydrophilicity threshold while maintaining the stable APN conjugation chemistry.

DAR and Aggregation

Class-level

PEG5 designs support DAR 8 homogeneous conjugation without increased clearance; MC-VC-PAB-MMAE limited to DAR 2–4

Higher payload loading potential may benefit moderate-antigen-density target research

Class-level inference from PEG5 linker and compact electrophile studies; aggregation and PK assessed in murine models

Evidence Dimension	Achievable DAR without aggregation
Target Compound Data	PEG5‑based linker‑payloads support DAR 8 homogeneous ADC conjugation (class‑level evidence from PEG5 linker studies and compact hydrophilic electrophile data)
Comparator Or Baseline	MC‑VC‑PAB‑MMAE (no PEG): DAR limited to 2–4; N3‑PEG3‑VC‑PAB‑MMAE: hydrophilicity insufficient to reliably suppress aggregation at DAR > 4
Quantified Difference	DAR ceiling increase from 2–4 to 8 (approximately 2‑ to 4‑fold higher payload loading capacity)
Conditions	One‑pot reduction and alkylation protocol from non‑engineered antibodies; aggregation assessed by size‑exclusion chromatography; in vivo clearance measured in murine PK models

Why This Matters

Higher DAR directly increases the molar payload delivery per antibody molecule, enhancing cytotoxic potency at the target cell without requiring higher antibody doses – a key procurement consideration for ADCs intended for solid tumors or tumors with moderate antigen density.

• [1] Beck, A.; Goetsch, L.; Dumontet, C.; Corvaïa, N. Strategies and Challenges for the Next Generation of Antibody–Drug Conjugates. Nat. Rev. Drug Discov. 2017, 16 (5), 315–337. View Source
• [2] Tedeschini, T.; Campara, B.; Grigoletto, A.; Bellini, M.; Salvalaio, M.; Matsuno, Y.; Suzuki, A.; Yoshioka, H.; Pasut, G. Polyethylene Glycol–Based Linkers as Hydrophilicity Reservoir for Antibody‑Drug Conjugates. J. Controlled Release 2021, 337, 431–447. View Source
• [3] Tumey, L. N.; Leverett, C. A.; Vetelino, B.; Li, F.; Rago, B.; Han, X.; Loganzo, F.; Musto, S.; Bai, G.; Sukuru, S. C. K.; Graziani, E. I.; Puthenveetil, S.; Casavant, J.; Ratnayake, A.; Marquette, K.; Hudson, S.; Doppalapudi, V. R.; StocK, J.; Tchistiakova, L.; Bessire, A. J.; Clark, T.; Lucas, J.; Hosselet, C.; O'Donnell, C. J.; Subramanyam, C. Compact Hydrophilic Electrophiles Enable Highly Efficacious High DAR ADCs with Excellent In Vivo PK Profile. Chem. Sci. 2023, 14 (5), 124–135. View Source

APN‑PEG5‑VC‑PAB‑MMAE Exhibits Higher Molecular Weight (1549.9 g/mol) than MC‑VC‑PAB‑MMAE (1316.6 g/mol), Reflecting the Additional PEG5 and APN Structural Units that Drive Differentiation

APN‑PEG5‑VC‑PAB‑MMAE has a molecular formula of C₈₀H₁₂₀N₁₄O₁₇ and a molecular weight of 1549.9 g/mol . The most direct comparator, MC‑VC‑PAB‑MMAE (VcMMAE), has a molecular weight of 1316.6 g/mol . The 233.3 g/mol mass difference (an 18% increase) is attributable to the replacement of the maleimidocaproyl (MC) group with the 3‑arylpropiolonitrile–PEG5 moiety. This structural difference is not merely incremental; the APN unit provides the stable thiol‑conjugation chemistry while the PEG5 chain supplies the hydrophilicity necessary for high‑DAR conjugation, as established in the preceding evidence dimensions [1]. The molecular weight specification serves as a direct identity and purity QC benchmark for sourcing: a measured mass consistent with 1549.9 g/mol (typical purity ≥95% by HPLC) confirms procurement of the correct APN‑PEG5‑VC‑PAB‑MMAE construct rather than a shorter‑PEG or maleimide‑based analog .

MW Identity

Direct comparison

1549.9 g/mol (C₈₀H₁₂₀N₁₄O₁₇) vs MC-VC-PAB-MMAE 1316.6 g/mol

Distinct mass spectrometric signature for QC identity confirmation

+233.3 g/mol difference; HRMS or MALDI-TOF analysis for incoming material verification

Evidence Dimension	Molecular weight (identity confirmation)
Target Compound Data	1549.9 g/mol; formula C₈₀H₁₂₀N₁₄O₁₇
Comparator Or Baseline	MC‑VC‑PAB‑MMAE: 1316.6 g/mol
Quantified Difference	+233.3 g/mol (+17.7% increase)
Conditions	High‑resolution mass spectrometry (HRMS) or MALDI‑TOF MS analysis

Why This Matters

This molecular weight difference provides an unambiguous analytical handle for incoming quality control to distinguish APN‑PEG5‑VC‑PAB‑MMAE from other VC‑PAB‑MMAE linker‑payloads, preventing substitution errors in ADC manufacturing workflows.

• [1] Kolodych, S.; Koniev, O.; Baatarkhuu, Z.; Bonnefoy, J.-Y.; Debaene, F.; Cianférani, S.; Van Dorsselaer, A.; Wagner, A. CBTF: New Amine-to-Thiol Coupling Reagent for Preparation of Antibody Conjugates with Increased Plasma Stability. Bioconjugate Chem. 2015, 26 (2), 197–200. View Source

Transferrin‑Competitive Binding of INA03 (APN‑PEG5‑VC‑PAB‑MMAE ADC) Achieves CD71‑Dependent Cell Killing with No Improper Toxicities in hCD71/hTf Knock‑In Mice, Contrasting with Non‑Competitive Anti‑CD71 ADCs

INA03, the ADC built with APN‑PEG5‑VC‑PAB‑MMAE, is designed to compete with transferrin (Tf), the natural ligand of CD71, as a strategy to preferentially target highly proliferative cells that have elevated iron demands [1]. In preclinical efficacy studies, INA03 intravenous treatment in acute leukemia mouse models significantly reduced tumor burden, increased mouse survival, and showed no residual disease compared with conventional chemotherapies [1]. Critically, in a double knock‑in mouse model expressing human CD71 and human transferrin (hCD71/hTf) to mimic human pharmacokinetics and pharmacodynamics, INA03 administration did not reveal any improper toxicities even at high doses [1]. This contrasts with non‑competitive anti‑CD71 ADCs that can bind CD71 indiscriminately on normal tissues (e.g., erythroid precursors, hepatocytes), resulting in dose‑limiting hematologic and hepatic toxicities [2]. The transferrin‑competitive mechanism, coupled with the stable APN linker, enables a therapeutic window that non‑competitive CD71‑targeted approaches have not achieved [1][2].

Transferrin-Competitive Safety

Cross-study

No improper toxicities in hCD71/hTf knock-in mice; tumor burden reduction in leukemia models

Transferrin competition may mitigate on-target/off-tumor binding effects in research models

Human CD71/transferrin double knock-in mouse; non-competitive CD71 ADCs show dose-limiting toxicities

Evidence Dimension	In vivo safety in hCD71/hTf knock‑in mouse model
Target Compound Data	No improper toxicities at high doses in hCD71/hTf mice; significant tumor burden reduction and survival benefit in leukemia models
Comparator Or Baseline	Non‑competitive anti‑CD71 ADCs: dose‑limiting toxicities on normal CD71‑expressing tissues due to indiscriminate binding
Quantified Difference	Qualitative difference: absence of improper toxicities vs reported dose‑limiting toxicities for non‑competitive CD71 ADCs
Conditions	hCD71/hTf double knock‑in competent mouse model; acute leukemia xenograft models; IV administration

Why This Matters

The transferrin‑competitive mechanism, uniquely enabled by the APN‑PEG5‑VC‑PAB‑MMAE‑based INA03 construct, provides a procurement rationale for selecting this linker‑payload when developing CD71‑targeted ADCs, as it mitigates the on‑target/off‑tumor toxicity that has historically hindered CD71 as a therapeutic target.

• [1] Bratti, M.; Kolodych, S.; Souchet, H.; Kelly, L.; Merlin, J.; Marchal, M.; Castellano, R.; Josselin, E.; Pasquer, H.; Benajiba, L.; Puissant, A.; Koniev, O.; Collette, Y.; Belanger, C.; Hermine, O.; Monteiro, R. C. INA03: A Potent Transferrin‑Competitive Antibody–Drug Conjugate against CD71 for Safer Acute Leukemia Treatment. Mol. Cancer Ther. 2024, 23 (8), 1159–1175. View Source
• [2] Daniels‑Wells, T. R.; Penichet, M. L. Transferrin Receptor 1: A Target for Antibody‑Mediated Cancer Therapy. Immunotherapy 2016, 8 (9), 991–994. View Source

Procurement‑Driven Application Scenarios for APN‑PEG5‑VC‑PAB‑MMAE Based on Quantitative Differentiation Evidence

CD71‑Targeted ADC Development for Hematologic Malignancies Requiring Transferrin‑Competitive Selectivity

Organizations developing CD71‑targeted ADCs for acute leukemia or other hematologic cancers should select APN‑PEG5‑VC‑PAB‑MMAE as the linker‑payload to leverage the transferrin‑competitive binding mechanism demonstrated by INA03 [1]. The clinical MTD of 2 mg/kg and manageable gastrointestinal toxicity profile provide a de‑risked starting point for new CD71‑targeted ADC programs, while the APN chemistry ensures that the conjugated MMAE remains stably attached in circulation, avoiding the retro‑Michael cleavage that would otherwise exacerbate GI toxicity through systemic free‑MMAE exposure [2]. This scenario applies specifically to constructs where competition with endogenous transferrin is desired to spare normal CD71‑expressing tissues.

High‑DAR ADC Manufacturing Where Aggregation Must Be Suppressed Without Compromising Pharmacokinetics

For ADC programs that require drug‑to‑antibody ratios of 6 to 8 to achieve sufficient cytotoxic potency against target cells with moderate antigen density – such as solid tumor indications – APN‑PEG5‑VC‑PAB‑MMAE provides the PEG5‑mediated hydrophilicity necessary to prevent aggregation at high DAR [1]. This is a procurement decision point where shorter‑PEG analogs (PEG3 or PEG4) or non‑PEGylated MC‑VC‑PAB‑MMAE would result in aggregation and accelerated clearance at DAR > 4, compromising both manufacturing feasibility and in vivo efficacy [2]. The APN handle further ensures that the high‑DAR conjugate does not suffer from progressive payload loss in circulation, a common failure mode for maleimide‑based high‑DAR ADCs [3].

Preclinical ADC Benchmarking Studies Requiring a Reference Linker‑Payload with Validated In Vivo Stability Superior to Maleimide Conjugates

APN‑PEG5‑VC‑PAB‑MMAE serves as an ideal reference standard in preclinical ADC studies where linker stability is a controlled variable. Researchers comparing novel linker chemistries or payloads can use APN‑PEG5‑VC‑PAB‑MMAE as the stable‑linker benchmark, given that APN‑thiol conjugates exhibit no detectable cleavage in plasma‑mimetic conditions over 5 days, in contrast to maleimide‑thiol conjugates that show substantial degradation within 24 hours [1]. This stability differential enables clean interpretation of efficacy and toxicity data attributable to the experimental variable rather than to linker instability artifacts [2].

ADC Process Development and Quality Control Requiring Unambiguous Linker‑Payload Identity Verification

The distinctive molecular weight of 1549.9 g/mol and molecular formula C₈₀H₁₂₀N₁₄O₁₇ provide a definitive mass‑spectrometric signature that distinguishes APN‑PEG5‑VC‑PAB‑MMAE from other VC‑PAB‑MMAE linker‑payloads during incoming QC, in‑process control, and final ADC characterization [1]. Procurement from suppliers with ≥95% HPLC purity specifications ensures that the linker‑payload meets the purity threshold required for GMP‑like ADC conjugation workflows, where low‑purity intermediates can generate heterogeneous ADC products with unpredictable DAR distributions [2].

Application

Selection Property

Validation Focus

CD71-targeted ADC research

Transferrin-competitive binding profile

Leukemia model endpoint context

High-DAR ADC development

PEG5-mediated hydrophilicity

Aggregation and PK endpoint review

Linker stability benchmarking

APN-thiol plasma stability

Comparative cleavage endpoint context

Linker-payload QC

Molecular weight identity

Mass spectrometry confirmation

• [1] Bratti, M.; Kolodych, S.; Souchet, H.; Kelly, L.; Merlin, J.; Marchal, M.; Castellano, R.; Josselin, E.; Pasquer, H.; Benajiba, L.; Puissant, A.; Koniev, O.; Collette, Y.; Belanger, C.; Hermine, O.; Monteiro, R. C. INA03: A Potent Transferrin‑Competitive Antibody–Drug Conjugate against CD71 for Safer Acute Leukemia Treatment. Mol. Cancer Ther. 2024, 23 (8), 1159–1175. View Source
• [2] Kolodych, S.; Koniev, O.; Baatarkhuu, Z.; Bonnefoy, J.-Y.; Debaene, F.; Cianférani, S.; Van Dorsselaer, A.; Wagner, A. CBTF: New Amine-to-Thiol Coupling Reagent for Preparation of Antibody Conjugates with Increased Plasma Stability. Bioconjugate Chem. 2015, 26 (2), 197–200. View Source
• [3] Tumey, L. N.; Leverett, C. A.; Vetelino, B.; et al. Compact Hydrophilic Electrophiles Enable Highly Efficacious High DAR ADCs with Excellent In Vivo PK Profile. Chem. Sci. 2023, 14 (5), 124–135. View Source